Cas no 1247445-27-7 (4-Propoxy-alpha-(trifluoromethyl)benzyl Alcohol)

• Product Name: 4-Propoxy-alpha-(trifluoromethyl)benzyl Alcohol
• CAS No: 1247445-27-7
• MF: C₁₁H₁₃F₃O₂
• MW: 234.214934110641
• MDL: MFCD16780350
• CID: 5206768
• Update Time: 2025-06-08

4-Propoxy-alpha-(trifluoromethyl)benzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 4-Propoxy-alpha-(trifluoromethyl)benzyl Alcohol
• 2,2,2-Trifluoro-1-(4-propoxyphenyl)ethan-1-ol
• starbld0033561
• SY250474
• Benzenemethanol, 4-propoxy-α-(trifluoromethyl)-

• MDL： MFCD16780350
• Inchi： 1S/C11H13F3O2/c1-2-7-16-9-5-3-8(4-6-9)10(15)11(12,13)14/h3-6,10,15H,2,7H2,1H3
• InChI Key： DJFBQHJTWYWAPA-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC(=CC=1)OCCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 198
• XLogP3: 3
• Topological Polar Surface Area: 29.5

Additional information on 4-Propoxy-alpha-(trifluoromethyl)benzyl Alcohol

Research Briefing on 4-Propoxy-alpha-(trifluoromethyl)benzyl Alcohol (CAS: 1247445-27-7)

4-Propoxy-alpha-(trifluoromethyl)benzyl Alcohol (CAS: 1247445-27-7) is a fluorinated benzyl alcohol derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its trifluoromethyl and propoxy functional groups, exhibits unique physicochemical properties that make it a valuable intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in modulating enzyme activity, serving as a building block for novel therapeutics, and its potential in targeted drug delivery systems.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 4-Propoxy-alpha-(trifluoromethyl)benzyl Alcohol in the development of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study highlighted the compound's ability to enhance binding affinity through hydrophobic interactions facilitated by the trifluoromethyl group. The propoxy side chain was found to improve solubility and pharmacokinetic properties, making it a promising candidate for further optimization in lead compound development.

Another notable advancement was reported in ACS Chemical Biology, where the compound was utilized as a key intermediate in the synthesis of fluorinated analogs of known kinase inhibitors. The incorporation of 4-Propoxy-alpha-(trifluoromethyl)benzyl Alcohol into the scaffold of these inhibitors resulted in improved metabolic stability and selectivity profiles. The study underscored the importance of fluorination in modern drug design, particularly in overcoming challenges associated with drug resistance and off-target effects.

Recent patent filings (e.g., WO2023056123) have also highlighted the industrial applications of this compound, particularly in the development of agrochemicals and specialty materials. Its unique structural features enable the tuning of electronic and steric properties, which are critical for designing next-generation crop protection agents. These developments suggest a broadening scope of applications beyond pharmaceuticals, reinforcing its versatility in chemical synthesis.

In conclusion, 4-Propoxy-alpha-(trifluoromethyl)benzyl Alcohol (CAS: 1247445-27-7) represents a multifaceted tool in chemical biology, with demonstrated utility in drug discovery, enzyme modulation, and material science. Ongoing research continues to uncover new applications, driven by its distinctive trifluoromethyl and propoxy functionalities. Future studies are expected to explore its potential in emerging therapeutic areas, such as targeted protein degradation and covalent inhibitor design.